Cas no 324742-96-3 (2-(4-Methylthiazol-5-yl)ethyl propionate)

• Product Name: 2-(4-Methylthiazol-5-yl)ethyl propionate
• CAS No: 324742-96-3
• Molecular Formula: C₉H₁₃NO₂S
• Molecular Weight: 199.27002
• CID: 293290
• PubChem ID: 29933357

2-(4-Methylthiazol-5-yl)ethyl propionate Properties

Names and Identifiers

• 2-(4-Methylthiazol-5-yl)ethyl propionate
• 2-(4-methyl-1,3-thiazol-5-yl)ethyl propanoate
• 4-METHYL-5-THIAZOLEETHANOL PROPIONATE
• Sulfurol propionate
• 1-(4-Methyl-thiazol-5-yl)-2-propionyloxy-aethan
• 1-(4-methyl-thiazol-5-yl)-2-propionyloxy-ethane
• 2-(4-Methyl-5-thiazolyl)ethyl propionate
• FEMA No. 4276
• FT-0655862
• Sulfuryl propionate
• UNII-9C20571O7V
• 4-Methyl-5-thiazoleethanol 5-propanoate
• AKOS006242789
• A821289
• 5-Thiazoleethanol, 4-methyl-, propanoate (ester)
• Q27272341
• 2-(4-Methylthiazol-5-yl)ethylpropionate
• DTXSID10186208
• 324742-96-3
• 2-(4-Methyl-5-thiazolyl)ethyl propionate [FHFI]
• 9C20571O7V
• SCHEMBL12023040
• CHEBI:169108
• 5-Thiazoleethanol, 4-methyl-, 5-propanoate
• propanoic acid 2-(4-methyl-5-thiazolyl)ethyl ester

• InChIKey： KXYXTLJGFPUWOE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)10-6-13-8/h6H,3-5H2,1-2H3
• SMILES： C(OCCC1SC=NC=1C)(=O)CC

Computed Properties

• Exact Mass: 199.06679
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 199.067
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• LogP: 1.94720
• PSA: 39.19
• Refractive Index: 1.517
• Boiling Point: 291 ºC
• Flash Point: 130 ºC
• FEMA: 4276 | 2-(4-METHYL-5-THIAZOLYL)ETHYL PROPIONATE
• Density: 1.143